molecular formula C22H34N2O2 B4969506 1-cyclohexyl-2-(2,5-dimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine

1-cyclohexyl-2-(2,5-dimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine

Cat. No. B4969506
M. Wt: 358.5 g/mol
InChI Key: WWUIJHJNWLBGLM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-cyclohexyl-2-(2,5-dimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine is a chemical compound that has been the focus of scientific research due to its potential therapeutic properties. This compound has been synthesized and studied for its mechanism of action and biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of 1-cyclohexyl-2-(2,5-dimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine is not yet fully understood, but it is believed to act as a positive allosteric modulator of certain neurotransmitter receptors in the brain. This means that it enhances the activity of these receptors, leading to increased neurotransmitter release and activity.
Biochemical and Physiological Effects:
Studies have shown that 1-cyclohexyl-2-(2,5-dimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine has a number of biochemical and physiological effects. These include the modulation of neurotransmitter release and activity, as well as the regulation of certain signaling pathways in the brain. Additionally, this compound has been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of studying 1-cyclohexyl-2-(2,5-dimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine in the lab is that it has shown promising results in animal models of neurological disorders. However, one limitation is that the exact mechanism of action is not yet fully understood, which makes it difficult to develop targeted therapies based on this compound.

Future Directions

There are several future directions for research on 1-cyclohexyl-2-(2,5-dimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine. One area of focus could be on developing a more complete understanding of the mechanism of action, which could lead to the development of more targeted therapies. Additionally, further research could explore the potential therapeutic benefits of this compound in other areas, such as pain management or addiction treatment. Finally, studies could also investigate the safety and efficacy of this compound in human trials.

Synthesis Methods

The synthesis of 1-cyclohexyl-2-(2,5-dimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine has been achieved through a multi-step process involving the reaction of cyclohexanone with 2,5-dimethoxybenzylamine, followed by a series of reactions involving various reagents and catalysts. The final product is obtained through a crystallization process, resulting in a white solid.

Scientific Research Applications

1-cyclohexyl-2-(2,5-dimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine has been studied for its potential therapeutic properties, particularly in the field of neuroscience. Research has shown that this compound has the ability to modulate the activity of certain neurotransmitter systems in the brain, which could have implications for the treatment of various neurological disorders such as depression and anxiety.

properties

IUPAC Name

1-cyclohexyl-2-[(2,5-dimethoxyphenyl)methyl]-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H34N2O2/c1-25-19-10-11-21(26-2)18(15-19)16-24-14-13-23-12-6-9-20(23)22(24)17-7-4-3-5-8-17/h10-11,15,17,20,22H,3-9,12-14,16H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WWUIJHJNWLBGLM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)OC)CN2CCN3CCCC3C2C4CCCCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H34N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

358.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-cyclohexyl-2-[(2,5-dimethoxyphenyl)methyl]-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.